Cas no 208511-67-5 (4-(1H-Pyrazol-3-yl)benzoic acid)

4-(1H-Pyrazol-3-yl)benzoic acid structure

208511-67-5 structure

Product Name:4-(1H-Pyrazol-3-yl)benzoic acid

CAS No:208511-67-5

MF:C₁₀H₈N₂O₂

MW:188.182722091675

MDL:MFCD08059895

CID:92408

PubChem ID:2735708

Update Time:2025-04-18

4-(1H-Pyrazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(1H-Pyrazol-3-yl)benzoic acid
- 3-(4-CARBOXYPHENYL)PYRAZOLE
- 4-(1H-pyrazol-5-yl)benzoic acid
- 4-(1H-pyrazol-5-yl)benzoic acid(SALTDATA: FREE)
- 4-pyrazol-3-ylbenzoic acid
- 3-(4-Carboxyphenyl)-1H-pyrazole
- RFJWCCHRWJSWGI-UHFFFAOYSA-N
- DTXSID00370896
- AKOS016013574
- 4-(1H-Pyrazol-3-yl)benzoic acid HCl
- 4-(2H-pyrazol-3-yl)-benzoic acid
- PS-4616
- YSWG655
- A814973
- 4-(3-pyrazolyl)benzoic acid
- 3-(4-carboxyphenyl)pyrazole, AldrichCPR
- Benzoic acid, 4-(1H-pyrazol-3-yl)-
- 4-(1H-Pyrazol-5-yl)benzoic acid, AldrichCPR
- EN300-102271
- CS-0060221
- AKOS006228079
- FT-0687575
- Z2757437976
- AC-22869
- SY261000
- 208511-67-5
- AMY38351
- 4-(1H-pyrazol-3-yl)-benzoic acid
- MFCD08059895
- SCHEMBL1111577
- F52605
- 4-(2H-pyrazol-3-yl)benzoic Acid
- DB-002532
- ALBB-028864
- MDL： MFCD08059895
- Inchi： 1S/C10H8N2O2/c13-10(14)8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H,(H,11,12)(H,13,14)
- InChI Key： RFJWCCHRWJSWGI-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)C1=CC=NN1)=O

Computed Properties

Exact Mass: 188.05900
Monoisotopic Mass: 188.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66A^2
XLogP3: 1.4

Experimental Properties

Density: 1.355
Boiling Point: 469.6°C at 760 mmHg
Flash Point: 237.8°C
Refractive Index: 1.644
PSA: 65.98000
LogP: 1.77490

4-(1H-Pyrazol-3-yl)benzoic acid Security Information

Hazard Statement： Irritant
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

4-(1H-Pyrazol-3-yl)benzoic acid Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1H-Pyrazol-3-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H168504-1g	4-(1H-Pyrazol-3-yl)benzoic acid	208511-67-5	97%	1g	¥1604.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H168504-250mg	4-(1H-Pyrazol-3-yl)benzoic acid	208511-67-5	97%	250mg	¥643.90	2023-09-02
Alichem	A049005122-5g	4-(1H-Pyrazol-3-yl)benzoic acid	208511-67-5	95%	5g	$837.90	2023-09-02
Chemenu	CM153338-100mg	4-(1H-Pyrazol-3-yl)benzoic acid	208511-67-5	95+%	100mg	$82	2021-08-05
Chemenu	CM153338-250mg	4-(1H-Pyrazol-3-yl)benzoic acid	208511-67-5	95+%	250mg	$136	2021-08-05
Chemenu	CM153338-1g	4-(1H-Pyrazol-3-yl)benzoic acid	208511-67-5	95+%	1g	$262	2021-08-05
Chemenu	CM153338-5g	4-(1H-Pyrazol-3-yl)benzoic acid	208511-67-5	95+%	5g	$648	2021-08-05
ChemScence	CS-0060221-100mg	4-(1H-Pyrazol-5-yl)benzoic acid	208511-67-5	99.26%	100mg	$32.0	2022-04-27
ChemScence	CS-0060221-250mg	4-(1H-Pyrazol-5-yl)benzoic acid	208511-67-5	99.26%	250mg	$65.0	2022-04-27
ChemScence	CS-0060221-1g	4-(1H-Pyrazol-5-yl)benzoic acid	208511-67-5	99.26%	1g	$164.0	2022-04-27

4-(1H-Pyrazol-3-yl)benzoic acid Production Method

4-(1H-Pyrazol-3-yl)benzoic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:208511-67-5)4-(1H-Pyrazol-3-yl)benzoic acid

Order Number:A814973

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:07

Price ($):350.0

Email:sales@amadischem.com

Product Official Link

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3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

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5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

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